Cas no 18361-45-0 (Leucomycin A5)

• Product Name: Leucomycin A5
• CAS No: 18361-45-0
• MF: C₃₉H₆₅NO₁₄
• MW: 771.931713819504
• CID: 1066743
• PubChem ID: 5282324
• Update Time: 2025-05-21

Leucomycin A5 Chemical and Physical Properties

Names and Identifiers

• LEUCOMYCIN A5
• Turimycin H4
• Leukomycin A5
• Kitasamycin A5
• Leucomycin V 4''-butanoate
• KitasaMycin A5, TuriMycin H4
• [6-[6-[[4,10-Dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-
• CHEMBL3251853
• 4Q5L181XZQ
• 18361-45-0
• Leucomycin V, 4B-butanoate
• [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] butanoate
• J-011762
• UNII-4Q5L181XZQ
• Q27116282
• Leucomycin V, 4(sup B)-butanoate
• [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyl-tetrahydropyran-3-yl]oxy-4-hydroxy-2,4-dimethyl-tetrahydropyran-3-yl] butanoate
• CHEBI:34815
• Leucomycin A(5)
• BRN 1678481
• DTXSID701317607
• Oxacyclohexadecane, leucomycin V deriv.; Kitasamycin A5; Leukomycin A5; Turimycin H4;
• (2S,3S,4R,6S)-6-(((2R,3S,4R,5R,6S)-6-(((4R,5S,6S,7R,9R,10R,11Z,13Z,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl)oxy)-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl)oxy)-4-hydroxy-2,4-dimethyloxan-3-yl butanoic acid
• (2S,3S,4R,6S)-6-{[(2R,3S,4R,5R,6S)-6-{[(4R,5S,6S,7R,9R,10R,11Z,13Z,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy}-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy}-4-hydroxy-2,4-dimethyloxan-3-yl butanoic acid
• G91454
• ((2S,3S,4R,6S)-6-((2R,3S,4R,5R,6S)-6-(((4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl)oxy)-4-(dimethylamino)-5-hydroxy-2-methyl-tetrahydropyran-3-yl)oxy-4-hydroxy-2,4-dimethyl-tetrahydropyran-3-yl) butanoate
• ((2S,3S,4R,6S)-6-((2R,3S,4R,5R,6S)-6-(((4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl)oxy)-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl)oxy-4-hydroxy-2,4-dimethyloxan-3-yl) butanoate
• Leucomycin A5

• Inchi： 1S/C39H65NO14/c1-10-14-29(44)52-37-25(5)50-31(21-39(37,6)47)53-34-24(4)51-38(33(46)32(34)40(7)8)54-35-26(17-18-41)19-22(2)27(42)16-13-11-12-15-23(3)49-30(45)20-28(43)36(35)48-9/h11-13,16,18,22-28,31-38,42-43,46-47H,10,14-15,17,19-21H2,1-9H3/b12-11+,16-13+/t22-,23-,24-,25+,26+,27+,28-,31+,32-,33-,34-,35+,36+,37+,38+,39-/m1/s1
• InChI Key： JZVYPSLDMXOITF-MJRCUCNNSA-N
• SMILES： O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(CCC)=O)O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O)O)OC |t:40,42|

Computed Properties

• Exact Mass: 771.44050575g/mol
• Monoisotopic Mass: 771.44050575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Leucomycin A5

Recent Advances in Leucomycin A5 (CAS: 18361-45-0) Research: A Comprehensive Review

Leucomycin A5 (CAS: 18361-45-0), a macrolide antibiotic belonging to the leucomycin family, has garnered renewed interest in recent years due to its potent antibacterial activity and potential therapeutic applications. This research briefing synthesizes the latest findings on Leucomycin A5, focusing on its mechanism of action, structural modifications, and emerging applications in the field of chemical biology and medicine. The compound's unique chemical structure, characterized by a 16-membered lactone ring, positions it as a promising candidate for addressing antibiotic resistance and developing novel therapeutics.

Recent studies have elucidated the molecular interactions between Leucomycin A5 and bacterial ribosomes, providing insights into its inhibitory effects on protein synthesis. Advanced cryo-EM techniques have revealed that Leucomycin A5 binds to the 50S ribosomal subunit, specifically targeting the peptidyl transferase center (PTC) and interfering with peptide bond formation. This mechanism differs subtly from other macrolides, potentially explaining its activity against certain resistant strains. Structural biology approaches have further identified key residues in the 23S rRNA that contribute to Leucomycin A5 binding, offering targets for rational drug design.

Significant progress has been made in the semi-synthetic modification of Leucomycin A5 to enhance its pharmacological properties. Researchers have developed novel derivatives with improved stability, solubility, and antibacterial spectrum through targeted modifications at the C-3, C-4", and C-9 positions. Particularly noteworthy is the development of water-soluble prodrugs that maintain antimicrobial efficacy while addressing the compound's inherent solubility limitations. These advancements have expanded the potential clinical applications of Leucomycin A5 derivatives beyond their traditional use in veterinary medicine.

The antimicrobial spectrum of Leucomycin A5 has been reevaluated using modern microbiological techniques, confirming its efficacy against Gram-positive pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). Recent in vitro studies demonstrate synergistic effects when Leucomycin A5 is combined with β-lactams or aminoglycosides, suggesting potential combination therapy strategies. Furthermore, research has uncovered unexpected activity against certain Gram-negative pathogens when used with membrane permeabilizers, broadening its potential therapeutic scope.

Emerging research highlights novel biological activities of Leucomycin A5 beyond its antibiotic properties. Studies have identified immunomodulatory effects, including suppression of pro-inflammatory cytokine production and modulation of macrophage polarization. These findings suggest potential applications in inflammatory diseases and immune-related disorders. Additionally, preliminary investigations indicate that Leucomycin A5 may exhibit anti-proliferative effects against certain cancer cell lines, warranting further exploration of its mechanisms and therapeutic potential in oncology.

Recent pharmacokinetic studies utilizing advanced analytical methods (LC-MS/MS) have provided updated data on Leucomycin A5 absorption, distribution, metabolism, and excretion profiles. These studies reveal tissue-specific accumulation patterns and identify major metabolites, informing dosage optimization strategies. Concurrently, progress in formulation science has yielded novel delivery systems, including nanoparticle carriers and sustained-release preparations, aimed at improving bioavailability and reducing dosing frequency.

Ongoing clinical research focuses on evaluating the safety and efficacy of Leucomycin A5 derivatives in human medicine. Phase I trials of selected derivatives have demonstrated favorable safety profiles, while preclinical studies continue to explore structure-activity relationships. The compound's unique chemical scaffold serves as a valuable starting point for developing new chemical entities with improved therapeutic indices.

In conclusion, recent research on Leucomycin A5 (18361-45-0) underscores its continuing relevance in the face of growing antimicrobial resistance. The convergence of structural biology, medicinal chemistry, and formulation science has revitalized interest in this classic antibiotic, positioning it as a versatile platform for developing next-generation therapeutics. Future research directions include further exploration of its immunomodulatory properties, optimization of derivative libraries, and translation of preclinical findings into clinical applications.